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Compound of Interest

Compound Name: Diethyl 2-(bromomethyl)malonate

Cat. No.: B1601786

For Researchers, Scientists, and Drug Development Professionals

This guide provides a concise overview of the core physicochemical properties of Diethyl 2-
(bromomethyl)malonate, a key reagent in organic synthesis. The information is presented to
be readily accessible for professionals in research and development.

Core Molecular Data

The fundamental molecular characteristics of Diethyl 2-(bromomethyl)malonate are
summarized below. These values are critical for stoichiometric calculations, analytical
characterization, and interpretation of experimental results.

Property Value Reference
Molecular Formula CsH13BrOa [11[2]
Molecular Weight 253.09 g/mol [1112][3]
CAS Number 34762-17-9 [1112]

Determination of Physicochemical Properties:
Standard Protocols

The molecular formula and weight of a compound like Diethyl 2-(bromomethyl)malonate are
determined through a combination of analytical techniques.
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Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate
mass measurement, which helps to confirm the elemental composition and thus the
molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy are used
to elucidate the structure of the molecule, confirming the connectivity of atoms and the
number of protons and carbons, which validates the molecular formula.

Elemental Analysis: This method provides the percentage composition of the individual
elements (carbon, hydrogen, oxygen, bromine) in the compound. The results are used to
derive the empirical formula, which can then be compared with the molecular formula
obtained from mass spectrometry.

Logical Relationship of Molecular Properties

The relationship between the compound's name, its atomic constituents, and its overall
molecular properties can be visualized as a direct logical flow.

Diethyl 2-(bromomethyl)malonate

is defined by

Molecular Formula
CsH13BrOa

results in

Molecular Weight

253.09 g/mol

Click to download full resolution via product page

Figure 1: Relationship between Compound Name, Formula, and Molecular Weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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